1-(2-Chlorothiazol-5-yl)propan-2-one

• Molecular Formula: C6H6ClNOS
• Molecular Weight: 175.64 g/mol
• IUPAC Name: 1-(2-chloro-1,3-thiazol-5-yl)propan-2-one
• InChI: InChI=1S/C6H6ClNOS/c1-4(9)2-5-3-8-6(7)10-5/h3H,2H2,1H3
• InChI Key: VXXOMLNGTHMONG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CN=C(S1)Cl

Description

1-(2-Chlorothiazol-5-yl)propan-2-one is a heterocyclic compound featuring a thiazole ring substituted with a chlorine atom at the 2-position and a propan-2-one (acetone) group at the 5-position. Thiazole derivatives are pivotal in medicinal and agrochemical research due to their diverse biological activities, including antimicrobial, antifungal, and insecticidal properties. The chlorothiazole moiety enhances electron-withdrawing characteristics, influencing reactivity and interaction with biological targets, while the ketone group offers a site for further chemical modifications.

Preparation Methods

The synthesis of 1-(2-Chlorothiazol-5-yl)propan-2-one typically involves several steps:

Cyclization: The process begins with the cyclization of 1,3-bis(dimethylaminomethylene)thiourea and chloroacetone to form N’-(5-acetylthiazol-2-yl)-N,N-dimethyl-formamidine.

Acid Treatment: The intermediate is then subjected to acidic treatment to form 1-(2-aminothiazol-5-yl)ethanone.

Sandmeyer Reaction: This intermediate undergoes a Sandmeyer reaction to form 1-(2-chlorothiazol-5-yl)ethanone.

Chlorination: Finally, the compound is chlorinated to yield 1-(2-Chlorothiazol-5-yl)propan-2-one.

Industrial production methods often involve optimizing these steps to achieve high yields and selectivity while minimizing the use of toxic solvents and reducing effluent load .

Chemical Reactions Analysis

1-(2-Chlorothiazol-5-yl)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorothiazole ring can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Condensation: The compound can participate in condensation reactions with amines to form imines or with alcohols to form acetals.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2-Chlorothiazol-5-yl)propan-2-one has a wide range of applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of various heterocyclic compounds and is used in the development of new chemical entities.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of infectious diseases and cancer.

Industry: It is used in the production of agrochemicals, pharmaceuticals, and dyes.

Mechanism of Action

The mechanism of action of 1-(2-Chlorothiazol-5-yl)propan-2-one involves its interaction with specific molecular targets and pathways. The compound’s biological activity is primarily attributed to its ability to inhibit key enzymes or disrupt cellular processes. For example, it may inhibit microbial enzymes, leading to the disruption of essential metabolic pathways and resulting in antimicrobial effects .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Replacement of the ketone with amines (e.g., cyclopropanamine) increases basicity and solubility in acidic conditions (e.g., hydrochloride salts).
• Complex Heterocycles : The pyrimidine-fused derivative in exhibits enhanced bioactivity as a nicotinic acetylcholine receptor (nAChR) agonist, highlighting the role of extended conjugation in target specificity.

Propan-2-one Derivatives in Heterocyclic Systems

Propan-2-one is a common functional group in heterocycles, influencing both synthesis and reactivity:

• 1-(3,3-Diallyl-5-chloroindolin-2-yl)propan-2-one : Used in ring-closing metathesis reactions, demonstrating the ketone’s role in facilitating cyclization.
• Arylbenzofuran Lignans (e.g., Compound 1 in ) : Substituted propan-2-one groups enhance lipophilicity, critical for interactions with biological membranes.

Comparison :

• Reactivity : The ketone in 1-(2-Chlorothiazol-5-yl)propan-2-one is more electrophilic than ether or alkyl substituents in lignans, enabling nucleophilic additions (e.g., Grignard reactions).
• Synthetic Utility : Unlike the UGI-derived indole in , the thiazole-propan-2-one system is less sterically hindered, favoring straightforward functionalization.